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Compound of Interest

Compound Name: Copper fluoroborate

Cat. No.: B3419579 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for Copper Fluoroborate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the Material Safety Data Sheet

(MSDS) for copper fluoroborate. It is designed for professionals in research and development

who require a deep understanding of this chemical's properties and associated safety

protocols. This document synthesizes critical data to ensure safe handling, storage, and

emergency response.

Chemical Identification and Properties
Copper (II) tetrafluoroborate, often referred to as cupric fluoroborate, is an inorganic compound

with the chemical formula Cu(BF₄)₂.[1] It is commonly available as a dark-blue aqueous

solution.[1][2] Solid copper fluoroborate appears as bright blue, needle-like crystals that are

hygroscopic.[3][4]

Key Identifiers:

CAS Number: 38465-60-0[1]

UN Number: 3289 (for the solution)[5]

This compound is highly soluble in water and slightly soluble in alcohol.[3] Its primary

applications are in electroplating, manufacturing of printed circuit boards, and as a catalyst in
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organic synthesis.[1]

Table 1: Physical and Chemical Properties

Property Value Source(s)

Molecular Formula Cu(BF₄)₂ [2]

Molecular Weight 237.16 g/mol (solute only) [2]

Appearance
Dark-blue aqueous solution or

blue needle-like crystals
[2][3]

Odor Odorless [2]

Boiling Point
Approx. 100°C (212°F) for the

solution
[2]

Specific Gravity 1.54 at 20°C (for the liquid) [2]

Water Solubility Very soluble [3]

Hazard Identification and Toxicology
Copper fluoroborate is classified as a toxic and corrosive substance.[5] Exposure can cause

severe burns to the skin, eyes, and respiratory tract.[6]

Primary Hazards:

Acute Toxicity: Harmful if swallowed.[7] Ingestion can cause pain, vomiting, and in severe

cases, liver and kidney damage.[2][8]

Corrosivity: Causes severe skin burns and serious eye damage.[7][8] Contact with eyes can

lead to irreversible damage.[9]

Respiratory Irritation: Inhalation of mists or dusts can irritate the nose, throat, and respiratory

system.[2][6]

Toxicological Data Summary:
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Endpoint Value Source(s)

Acute Oral Toxicity (rat) 20-50 mg/kg (for the liquid) [5]

LD50 (Ingestion) 50-500 mg/kg [2]

IDLH (Immediately Dangerous

to Life or Health)
100 mg/m³ as copper [2]

Chronic exposure to copper fluoroborate may affect the liver, kidneys, lungs, eyes, skin, and

bones.[5] In the presence of moisture, it can form hydrogen fluoride, a corrosive substance.[6]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is paramount when working with copper fluoroborate to

minimize exposure and prevent accidents.

Experimental Protocol: Safe Handling and Storage
Objective: To outline the necessary steps for safely handling and storing copper fluoroborate
in a laboratory setting.

Materials:

Copper fluoroborate (solution or solid)

Personal Protective Equipment (PPE):

Chemical safety goggles and a face shield[6]

Chemical-resistant gloves (PVC, Nitrile, Neoprene, or Natural rubber)[5]

Chemical-resistant apron or splash suit[5]

Closed-toe shoes

Fume hood

Original, approved containers[5]
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Secondary containment trays

Procedure:

Engineering Controls: Always handle copper fluoroborate in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation of vapors or mists.[5][7]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[6][10]

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE. This

includes chemical safety goggles and a face shield, chemical-resistant gloves, and a

protective apron or suit.[5][6]

Handling: Avoid all personal contact, including inhalation.[7] Do not eat, drink, or smoke in

the handling area.[3] When transferring the chemical, do so carefully to avoid splashing or

creating mists. Keep containers securely sealed when not in use.[7]

Storage: Store copper fluoroborate in its original, tightly closed container in a cool, dry, and

well-ventilated area.[7][11] Keep it away from direct sunlight, heat sources, and incompatible

materials such as strong alkalis, acids, and oxidizing agents.[5] Store in a designated

corrosives area.[9]

Container Integrity: Regularly inspect containers for leaks or physical damage.[7]

Rationale: The use of engineering controls like fume hoods is the primary line of defense

against respiratory exposure.[5] The specified PPE provides a barrier against direct contact,

which can cause severe burns.[6] Proper storage conditions prevent degradation of the

chemical and reactions with incompatible materials.[5]

Emergency Response Procedures
In the event of an accidental release or exposure, a swift and informed response is critical.

Emergency Workflow: Copper Fluoroborate Spill
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Spill Occurs

Evacuate Immediate Area & Stay Upwind

Don Appropriate PPE

Stop Leak if Safe to Do So

Contain Spill

Small Spill

Assess Size

Large Spill

Assess Size

Neutralize with Lime, Soda Ash, or Crushed Limestone Notify Emergency Services

Absorb with Sand, Dirt, or Vermiculite

Collect in Labeled Drum for Disposal

Dike for Later Disposal

Click to download full resolution via product page

Caption: Workflow for responding to a copper fluoroborate spill.
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First-Aid Measures
Inhalation: Remove the victim to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[2][6]

Skin Contact: Immediately remove contaminated clothing. Wash the affected skin thoroughly

with soap and water for at least 15 minutes. Seek immediate medical attention.[5][6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.[5][6]

Ingestion: If swallowed, DO NOT induce vomiting.[5] Give large amounts of water. Never

give anything by mouth to an unconscious person. Seek immediate medical attention.[2][10]

Fire-Fighting and Disposal Considerations
While copper fluoroborate itself is not flammable, it poses hazards in a fire situation.[2]

Fire Hazards: Containers may explode when heated.[5] Fires will produce irritating, toxic,

and/or corrosive gases, including hydrogen fluoride.[2][5]

Extinguishing Media: Use extinguishing agents appropriate for the surrounding fire, such as

dry chemical, carbon dioxide, foam, or water spray.[5]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[5][9]

Disposal: Copper fluoroborate and its containers must be disposed of as hazardous waste.[3]

The waste should be chemically treated to an inert material prior to landfill disposal.[5] This

may involve neutralizing with lime to immobilize the fluoride as calcium fluoride.[5] Always

consult federal, state, and local regulations for proper disposal.[5]

Regulatory and Transportation Information
Copper fluoroborate is subject to transportation regulations.

Table 2: Transportation Classification
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Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT
UN3264 /

UN3289

Corrosive liquid,

acidic, inorganic,

n.o.s. (Copper(II)

tetrafluoroborate)

/ TOXIC LIQUID,

CORROSIVE,

INORGANIC,

N.O.S.

8 / 6.1

(Subsidiary Risk

8)

II

IATA UN3264

Corrosive liquid,

acidic, inorganic,

n.o.s.

8 II

Conclusion
A thorough understanding of the hazards and handling requirements for copper fluoroborate
is essential for ensuring the safety of laboratory personnel and the environment. This guide

provides a foundational understanding based on established safety data. Always refer to the

specific Safety Data Sheet provided by the manufacturer for the most current and detailed

information.
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Copper(II)
Copper(II)
Copper(II)
JR-3744 - Safety D
COPPER FLUOROBOR
Copper tetrafluorobor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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